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Compound of Interest

Compound Name: Diethyl allylmalonate

Cat. No.: B1584534

Essential Safety and Handling Guide for Diethyl
Allylmalonate

This guide provides critical safety and logistical information for the proper handling and
disposal of Diethyl allylmalonate in a laboratory setting. Adherence to these procedures is
essential for ensuring the safety of all personnel.

Chemical and Physical Properties

Property Value Reference
CAS Number 2049-80-1 [1][2]
Molecular Formula C10H1604 [1]
Molecular Weight 200.23 g/mol [1]
Appearance Clear Liquid [1]

Odor Odorless [1]

Boiling Point 222 - 223°C/431.6 - 433.4 °F o

@ 760 mmHg
Flash Point 92 °C/197.6 °F [1]
Specific Gravity 1.010 [1]
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Hazard Identification and Personal Protective Equipment (PPE)

Diethyl allylmalonate is classified as a combustible liquid that causes skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to use appropriate
personal protective equipment (PPE) to minimize exposure.

Hazard Required PPE

) o Wear appropriate protective gloves and clothing
Skin Irritation .
to prevent skin exposure.[1]

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye Irritation OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][4]

Use only outdoors or in a well-ventilated area.[1]
) o [2] If ventilation is inadequate, a NIOSH or
Respiratory Irritation ]
European Standard EN 149 approved respirator

should be used.[4]

Keep away from heat, sparks, open flames, and

Combustible Liquid
hot surfaces.[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical when working with Diethyl allylmalonate. The following
workflow outlines the necessary steps from preparation to post-handling.
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Preparation

Work Area Preparation:
- Ensure good ventilation.
- Confirm eyewash and safety shower are accessible.

'

Gather PPE:
- Safety goggles/glasses.
- Chemical-resistant gloves.
- Lab coat.

'

Gather Materials:
- Diethyl allylmalonate container.
- Spill kit with inert absorbent material.

Proceed to handling

Hangling
v

[Don all required PPE.)

Dispense Chemical:
- Ground and bond containers when transferring.
- Avoid generating mists or vapors.

i

[Perform experimental work in a well-ventilated area.j

Complete work

Post-Handling & Cleanup

Decontaminate:
- Wipe down work surfaces.
- Wash hands and exposed skin thoroughly.

i

Doff PPE correctly to avoid contamination.

Click to download full resolution via product page

Figure 1. A logical workflow for the safe handling of Diethyl allylmalonate.
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Experimental Protocol: Handling and Use

e Preparation:

[¢]

Ensure the work area, preferably a chemical fume hood, is well-ventilated.[1][4]

[¢]

Verify that an eyewash station and safety shower are readily accessible.[1]

Assemble all necessary PPE: chemical safety goggles, appropriate protective gloves, and
a lab coat.[1][4]

[e]

[e]

Have a spill kit with inert absorbent material (e.g., sand, vermiculite) readily available.[4][5]
e Handling:
o Put on all required personal protective equipment before handling the chemical.[1]

o When transferring Diethyl allylmalonate, ensure containers are grounded and bonded to

prevent static discharge.[4]

o Carefully dispense the required amount, avoiding splashing and the generation of aerosols

or mists.[2]

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated place.[1][6]

e Post-Handling:
o After use, thoroughly wash your hands and any exposed skin with soap and water.[1][2]
o Decontaminate all work surfaces.
o Remove PPE in a manner that avoids self-contamination.

Disposal Plan

Proper disposal of Diethyl allylmalonate and any contaminated materials is crucial to prevent
environmental contamination and ensure safety.
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o Waste Collection:

o Collect all waste, including unused Diethyl allylmalonate and any contaminated materials
(e.g., absorbent pads, gloves, paper towels), in a designated and properly labeled
hazardous waste container.[1]

o The container should be kept tightly closed and stored in a well-ventilated area, away from
incompatible materials such as acids, bases, and reducing agents.[1]

» Disposal Procedure:

o Dispose of the chemical waste through an approved waste disposal plant.[1][2] Do not
pour it down the drain.[7]

o Follow all local, state, and federal regulations for hazardous waste disposal.
Emergency Procedures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and seek
medical attention.[2]

o Skin Contact: Wash off immediately with plenty of soap and water.[1] If skin irritation occurs,
get medical advice.[2] Remove and wash contaminated clothing before reuse.[2]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1] If you feel unwell, seek medical attention.[7]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward.[8] Seek immediate medical assistance.[1]

o Spill: In case of a spill, remove all sources of ignition.[1] Absorb the spill with an inert material
(e.g., sand, silica gel, acid binder) and place it into a suitable container for chemical waste.[4]
[5] Ensure adequate ventilation.[4]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1584534?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0228614&productDescription=DIETHYL+ALLYLMALONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0228614&productDescription=DIETHYL+ALLYLMALONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0228614&productDescription=DIETHYL+ALLYLMALONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/diethyl-allylmalonate.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/283479?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL0228614&productDescription=DIETHYL+ALLYLMALONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/diethyl-allylmalonate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0228614&productDescription=DIETHYL+ALLYLMALONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/diethyl-allylmalonate.pdf
https://www.chemicalbook.com/msds/diethyl-allylmalonate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0228614&productDescription=DIETHYL+ALLYLMALONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/283479?userType=undefined
https://www.fishersci.com/store/msds?partNumber=SB00826EE&productDescription=DIETHYL+2%2C2-DIALLYLMALON+50GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0228614&productDescription=DIETHYL+ALLYLMALONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0228614&productDescription=DIETHYL+ALLYLMALONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9177941_EN.htm
https://pim-resources.coleparmer.com/sds/07754.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9177941_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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